Cas no 100948-46-7 (2-Chloro-5-methoxy-4-methylbenzaldehyde)

• Product Name: 2-Chloro-5-methoxy-4-methylbenzaldehyde
• CAS No: 100948-46-7
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 3168553
• PubChem ID: 13599053
• Update Time: 2025-04-21

2-Chloro-5-methoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19628273
• 2-Chloro-5-methoxy-4-methylbenzaldehyde
• 100948-46-7
• DB-392995

• Inchi： 1S/C9H9ClO2/c1-6-3-8(10)7(5-11)4-9(6)12-2/h3-5H,1-2H3
• InChI Key： NUGLCNWJMWUSIX-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 184.029107g/mol
• Monoisotopic Mass: 184.029107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.62g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives